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Compound of Interest

Compound Name: Diethyl acetylenedicarboxylate

Cat. No.: B1200262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl acetylenedicarboxylate (DEAD), with the CAS number 762-21-0, is a highly versatile

and reactive organic compound.[1] Characterized by a carbon-carbon triple bond flanked by

two ethyl ester functional groups, DEAD is a powerful electrophile and a key building block in

synthetic organic chemistry.[2][3] Its pronounced electrophilicity, a result of the electron-

withdrawing nature of the two carboxylate groups, makes it an excellent substrate for a wide

array of chemical transformations.[2] This technical guide provides a comprehensive overview

of the properties, synthesis, and key applications of diethyl acetylenedicarboxylate, with a

focus on its utility in the synthesis of complex molecules and pharmacologically relevant

scaffolds.

Core Properties of Diethyl Acetylenedicarboxylate
A summary of the key physical, chemical, and safety properties of diethyl
acetylenedicarboxylate is presented below for easy reference.

Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 762-21-0 [1][4]

Molecular Formula C₈H₁₀O₄ [1][2][4]

Molecular Weight 170.16 g/mol [2][4][5]

Appearance Clear, light yellow liquid [1][2][6]

Odor Disagreeable, pungent [3][6]

Boiling Point 107-110 °C at 11 mmHg [2][4][6]

Melting Point 1-3 °C [7]

Density 1.063 g/mL at 25 °C [2][4][6]

Refractive Index (n20/D) 1.443 [2][4][6]

Solubility
Soluble in ethanol, ethyl ether,

CCl₄; Insoluble in water
[1][6][7]

Spectroscopic Data
Spectrum Type Key Features/Notes

¹H NMR Spectra available from various sources.

¹³C NMR Spectra available from various sources.

Infrared (IR) Spectra available from various sources.

Mass Spectrometry (MS) Spectra available from various sources.

Safety and Handling
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Hazard Description
Precautionary
Measures

Reference(s)

GHS Pictograms GHS05 (Corrosion)

Wear protective

gloves, clothing, eye,

and face protection.

[4]

Signal Word Danger [4]

Hazard Statements

H314: Causes severe

skin burns and eye

damage.

Do not breathe

mist/vapors/spray.

Wash skin thoroughly

after handling.

[4][5][8]

Toxicological Effects

Dermatotoxin (skin

burns), Lacrimator,

Toxic Pneumonitis.

Use only in a well-

ventilated area or

under a chemical

fume hood.

[5][8]

Storage

Store at 2-8°C in a

dry, cool, and well-

ventilated place. Keep

container tightly

closed. Protect from

light.

Incompatible with

acids, bases, and

reducing agents.

[1][4][8]

Flash Point
94 °C (201.2 °F) -

closed cup

Keep away from heat,

sparks, and open

flames.

[4]

Key Reactions and Experimental Protocols
The unique electronic structure of diethyl acetylenedicarboxylate makes it a valuable reagent

in a variety of important organic reactions, particularly in the synthesis of heterocyclic

compounds.[1][6]

Cycloaddition Reactions (Diels-Alder)
As a potent dienophile, DEAD readily participates in [4+2] cycloaddition reactions with a wide

range of dienes to form substituted cyclohexene derivatives.[2] This reactivity is a cornerstone
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of its utility in constructing complex cyclic systems.[2]

This protocol is a general representation based on literature procedures for microwave-assisted

Diels-Alder reactions.

Materials: Diethyl acetylenedicarboxylate (DEAD), Furan, Aluminum (III) chloride (AlCl₃),

Dichloromethane (CH₂Cl₂), Teflon container suitable for microwave synthesis.

Procedure:

In a clean, dry Teflon container, dissolve diethyl acetylenedicarboxylate (1.0 mmol) and

furan (1.2 mmol) in dichloromethane (5 mL).

Carefully add a catalytic amount of AlCl₃ (0.1 mmol) to the solution.

Seal the container and place it in a domestic microwave oven.

Irradiate the mixture at a low power setting for a short duration (e.g., 1-5 minutes),

monitoring the reaction progress by TLC. Caution: Microwave reactions can generate

significant pressure. Ensure the reaction vessel is designed for this purpose and follow all

safety guidelines for the microwave reactor.

After completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with dichloromethane (3 x 10 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Michael Addition Reactions
The highly electrophilic nature of the alkyne in DEAD makes it an excellent Michael acceptor

for a variety of nucleophiles, including amines, thiols, and carbanions.[2][3] This reaction is
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fundamental for the formation of new carbon-carbon and carbon-heteroatom bonds.

This protocol is a generalized procedure based on established methods for the aza-Michael

addition to activated alkynes.

Materials: Diethyl acetylenedicarboxylate (DEAD), Primary amine (e.g., benzylamine),

Anhydrous tetrahydrofuran (THF).

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

diethyl acetylenedicarboxylate (1.0 mmol) in anhydrous THF (10 mL).

To this solution, add the primary amine (1.0 mmol) dropwise at room temperature with

stirring.

Continue stirring the reaction mixture at room temperature and monitor its progress using

Thin Layer Chromatography (TLC).

Upon completion of the reaction, remove the solvent under reduced pressure.

The resulting crude product can be purified by column chromatography on silica gel or by

recrystallization.

Synthesis of Heterocyclic Compounds
A significant application of diethyl acetylenedicarboxylate in drug development and medicinal

chemistry is its use as a precursor for the synthesis of a wide variety of biologically active

heterocyclic compounds.[1][7]

Thiazolidinones are a class of heterocyclic compounds known for their diverse pharmacological

activities.

This is a representative one-pot procedure.

Materials: A suitable thiosemicarbazone, Diethyl acetylenedicarboxylate (DEAD), Ethyl

acetate.
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Procedure:

Dissolve the thiosemicarbazone (1.0 mmol) in ethyl acetate (20 mL) in a round-bottom

flask.

To this solution, add diethyl acetylenedicarboxylate (1.0 mmol) dropwise with stirring at

room temperature.

Continue to stir the reaction mixture at ambient temperature for 2.5 to 5 hours, monitoring

the reaction by TLC.

If a precipitate forms, collect it by vacuum filtration and wash with cold ethyl acetate.

If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify

the residue by column chromatography on silica gel.

Visualizing Reaction Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the key

synthetic transformations involving diethyl acetylenedicarboxylate.

General Reactivity of Diethyl Acetylenedicarboxylate
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Click to download full resolution via product page

Caption: Core reactivity pathways of diethyl acetylenedicarboxylate.

Workflow for One-Pot Synthesis of Thiazolidinones
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Caption: One-pot synthesis of thiazolidinones using DEAD.

Applications in Drug Development and Beyond
The versatility of diethyl acetylenedicarboxylate as a synthetic intermediate has led to its

widespread use in the development of new pharmaceutical agents and other advanced
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materials.[1][2] Its ability to participate in a multitude of reactions allows for the efficient

construction of complex molecular architectures from relatively simple starting materials.

Medicinal Chemistry: DEAD is instrumental in the synthesis of various heterocyclic systems

that form the core of many drug candidates.[1][2] These include derivatives of thiazolidinone,

furanone, and other nitrogen- and sulfur-containing rings which have shown a broad

spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer

properties.[3][6][9]

Protein Cross-Linking: Diethyl acetylenedicarboxylate has been utilized as a protein cross-

linking agent, a valuable tool for studying protein structure and function.[4][6][7]

Materials Science: The unique chemical properties of DEAD are also leveraged in materials

science for the synthesis and modification of polymers and coatings.[2]

Conclusion
Diethyl acetylenedicarboxylate is a powerful and versatile reagent in organic synthesis with

significant applications in drug discovery and materials science. Its high electrophilicity and

ability to participate in a wide range of chemical transformations, most notably cycloaddition

and Michael addition reactions, make it an indispensable tool for the construction of complex

molecular frameworks. A thorough understanding of its properties, reactivity, and handling is

crucial for its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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